3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid

• Molecular Formula: C13H9N3O2S
• Molecular Weight: 271.30 g/mol
• IUPAC Name: 3-(2-amino-[1,3]thiazolo[5,4-b]pyridin-5-yl)benzoic acid
• InChI: InChI=1S/C13H9N3O2S/c14-13-16-10-5-4-9(15-11(10)19-13)7-2-1-3-8(6-7)12(17)18/h1-6H,(H2,14,16)(H,17,18)
• InChI Key: AVXUUBOJNRDPPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=NC3=C(C=C2)N=C(S3)N

Description

3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid is a useful research compound. Its molecular formula is C13H9N3O2S and its molecular weight is 271.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(2-aminothiazolo[5,4-b]pyridin-5-yl)benzoate (400 mg, 1.34 mmol) in a mixture of water (2.0 mL), THF (2.0 mL) and methanol (2.0 mL) was added lithium hydroxide monohydrate (281 mg, 11.85 mmol). The reaction mixture was stirred at room temperature for 16 h and was neutralized with 1N aqueous HCl until pH=6 (monitored with pH paper). The organic solvent was removed in vacuo and the resulting brown solid was collected and dried to give 310 mg (85% yield) of 3-(2-aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid.